Cas no 119736-22-0 (1-hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylic acid)

• Product Name: 1-hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• CAS No: 119736-22-0
• MF: C₆H₅NO₄
• MW: 155.108201742172
• MDL: MFCD18820836
• CID: 132266
• PubChem ID: 193479
• Update Time: 2025-04-19

1-hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 1,2-dihydro-1-hydroxy-2-oxo-
• 4-Pyridinecarboxylicacid,1,2-dihydro-1-hydroxy-2-oxo-(9CI)
• 1-hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• 4-Pyridinecarboxylic acid, 2-hydroxy-, 1-oxide
• 1-hydroxy-2-oxo-1,2-dihydropyridine-4-carboxylicacid
• 2-Hydroxyisonicotinic acid N-oxide
• DTXSID40929226
• 3pcj
• 2-hydroxypyridine-4-carboxylic acid 1-oxide
• Q27461483
• 119736-22-0
• 4-Carboxy-2-hydroxypyridine 1-oxide
• Z3244880399
• 13602-64-7
• EN300-2970580
• SCHEMBL14694425
• 1-hydroxy-2-oxopyridine-4-carboxylic acid
• Hinano
• 4-Pyridinecarboxylic acid, 1,2-dihydro-1-hydroxy-2-oxo-
• SCHEMBL17065856

• MDL： MFCD18820836
• Inchi： 1S/C6H5NO4/c8-5-3-4(6(9)10)1-2-7(5)11/h1-3,11H,(H,9,10)
• InChI Key： JFXSGPUFCQCCQM-UHFFFAOYSA-N
• SMILES： ON1C=CC(C(=O)O)=CC1=O

Computed Properties

• Exact Mass: 155.022
• Monoisotopic Mass: 155.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.766
• Boiling Point: 322.3°Cat760mmHg
• Flash Point: 148.7°C
• Refractive Index: 1.692